Cas no 120985-64-0 (4-Methyl-2-(trifluoromethyl)benzoic Acid)
120985-64-0 structure
Product Name:4-Methyl-2-(trifluoromethyl)benzoic Acid
CAS No:120985-64-0
MF:C9H7F3O2
MW:204.145893335342
MDL:MFCD01631591
CID:135668
PubChem ID:2775591
Update Time:2025-04-19
4-Methyl-2-(trifluoromethyl)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Methyl-2-(trifluoromethyl)benzoic acid
- RARECHEM AL BO 2141
- 2-Carboxy-5-methylbenzotrifluoride
- 2-Trifluoromethy-4-methybenzoic acid
- Benzoic acid,4-Methyl-2-(trifluoroMethyl)-
- 2-(Trifluoromethyl)-p-toluic acid, 4-Carboxy-3-(trifluoromethyl)toluene, 2-Carboxy-5-methylbenzotrifluoride
- 4-Methyl-2-trifluoromethylbenzoic acid
- 2-trifluoromethyl-4-methyl-benzoic acid
- 4-methyl-2-trifluoromethyl-benzoic acid
- PHJOGJTZXVBKJO-UHFFFAOYSA-N
- 2-(Trifluoromethyl)-p-toluic acid
- SBB093248
- STL555569
- BBL101772
- 4-Carboxy-3-(trifluoromethyl)toluene
- RP26069
- LF10
- 4-Methyl-2-(trifluoromethyl)benzoic Acid
-
- MDL: MFCD01631591
- Inchi: 1S/C9H7F3O2/c1-5-2-3-6(8(13)14)7(4-5)9(10,11)12/h2-4H,1H3,(H,13,14)
- InChI Key: PHJOGJTZXVBKJO-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)C=CC=1C(=O)O)(F)F
Computed Properties
- Exact Mass: 204.04000
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 225
- Topological Polar Surface Area: 37.3
Experimental Properties
- Water Partition Coefficient: Insoluble in water.
- PSA: 37.30000
- LogP: 2.71200
4-Methyl-2-(trifluoromethyl)benzoic Acid Security Information
- Hazard Statement: Irritant
- Hazard Category Code: 36/37/38
- Safety Instruction: S26; S36/37/39
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26-36/37/39
4-Methyl-2-(trifluoromethyl)benzoic Acid Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
4-Methyl-2-(trifluoromethyl)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-DI727-200mg |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 98% | 200mg |
¥514.0 | 2022-02-28 | |
| Chemenu | CM152619-5g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 95+% | 5g |
$384 | 2021-06-17 | |
| Chemenu | CM152619-10g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 95+% | 10g |
$578 | 2021-06-17 | |
| Fluorochem | 045035-1g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 98% | 1g |
£108.00 | 2022-03-01 | |
| Fluorochem | 045035-5g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 98% | 5g |
£385.00 | 2022-03-01 | |
| Fluorochem | 045035-25g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 98% | 25g |
£1154.00 | 2022-03-01 | |
| Alichem | A013006362-250mg |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 97% | 250mg |
$504.00 | 2023-09-04 | |
| Alichem | A013006362-500mg |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A013006362-1g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 97% | 1g |
$1579.40 | 2023-09-04 | |
| Chemenu | CM152619-5g |
4-Methyl-2-(trifluoromethyl)benzoic acid |
120985-64-0 | 95+% | 5g |
$384 | 2022-06-14 |
4-Methyl-2-(trifluoromethyl)benzoic Acid Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
120985-64-0 (4-Methyl-2-(trifluoromethyl)benzoic Acid) Related Products
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